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Compound of Interest

Compound Name:
5-(2,2-Dimethylpropyl)-2,3-

dimethylpyrazine

CAS No.: 75492-02-3

Cat. No.: B13762657

Get Quote

Application Note: Flavor Formulation & Taste Masking with 5-(2,2-Dimethylpropyl)-2,3-
dimethylpyrazine[1]

Executive Summary
5-(2,2-Dimethylpropyl)-2,3-dimethylpyrazine (henceforth DMNP) is a high-impact

alkylpyrazine characterized by a steric "neopentyl" tail.[1] Unlike its lower-molecular-weight

analogs (e.g., 2,3-dimethylpyrazine) that provide simple "roasted" or "nutty" notes, DMNP offers

a complex "Green-Earthy-Rooty" profile with specific descriptors of burdock, ginseng, baked

potato skin, and damp soil.[1]

This guide details the protocols for utilizing DMNP to:

Engineer "True-to-Nature" Savory Profiles: Adding realism to vegetable, potato, and

mushroom flavors.

Modify Roasted Accords: Introducing the "raw/green" nuance found in fresh coffee beans or

nut skins.
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Mask Pharmaceutical Bitterness: Utilizing the "Ginseng/Herbal" effect to suppress metallic

API off-notes.

Physicochemical Profile & Sensory Mechanics
Understanding the molecule's behavior is critical for stable formulation. DMNP’s bulky

neopentyl group significantly alters its volatility and solubility compared to standard pyrazines.

Property Value / Description
Implication for
Formulation

CAS Number 54410-83-2 (Isomer var.)[1] Reference for regulatory filing.

Odor Threshold ~3.0 ppb (in water) [1]

Extreme Potency. Must be

handled as a 0.1% or 1.0%

stock solution.

LogP (Predicted) ~3.5 - 4.0
Highly lipophilic.[1] Migrates to

fat phases (oils, cream bases).

Sensory Descriptors

Green, Earthy, Burdock,

Ginseng, Bell Pepper nuance,

Potato Skin [2].

Distinct from "Popcorn/Nutty"

pyrazines.[2][3][4]

Stability
High (Steric hindrance of

neopentyl group protects ring).

Suitable for heat-processed

foods (baking, retorting).[1]

Mechanistic Insight: The "Green Shift"
In alkylpyrazines, a short chain (Methyl/Ethyl) activates "roasted" receptors. As the chain length

and branching increase (e.g., Neopentyl), the sensory perception shifts towards

vegetative/earthy. This makes DMNP a "bridge" molecule—it connects roasted notes with

fresh/raw notes, preventing a flavor from smelling "synthetic" or "candy-like."

Protocol 1: Preparation of Stock Solutions (Safety &
Accuracy)
Due to DMNP's low threshold (3 ppb), direct dosing is impossible. A Gravimetric Serial Dilution

is required.
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Reagents:

DMNP (Purity >97%)[1]

Solvent: Propylene Glycol (PG) for water-soluble apps; Medium Chain Triglycerides (MCT)

for oil-soluble apps.[1]

Workflow:

Primary Stock (1.0%): Weigh 0.10 g DMNP into 9.90 g Solvent. Mix until fully dissolved

(sonication may be required).

Working Stock (0.1%): Weigh 1.00 g of Primary Stock into 9.00 g Solvent.

Storage: Amber glass, nitrogen headspace, stored at 4°C. Stability: 12 months.

Critical Control Point: Do not use volumetric pipettes for the initial step. Viscosity differences in

PG/MCT require gravimetric (weight-based) measurement for <1% error.[1]

Protocol 2: Flavor Accord Construction
Application A: "Authentic Baked Potato" Flavor
Standard "potato" flavors often rely on Methional (cooked potato) but lack the earthy "skin"

note. DMNP provides this missing link.

Formulation Table (Parts per Thousand):
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Ingredient Role Control (Standard) Test (With DMNP)

Methional Cooked Potato Base 2.00 2.00

2,5-Dimethylpyrazine Roasted/Earthy 0.50 0.40

2,3,5-

Trimethylpyrazine
Nutty/Baked 0.30 0.30

DMNP (0.1% Soln) Skin/Soil Nuance 0.00 1.50

Propylene Glycol Diluent q.s. to 1000 q.s. to 1000

Procedure:

Blend Methional and standard pyrazines in PG.

Add DMNP solution last.

Evaluation: Dilute 0.05% of the flavor in a saline solution (0.5% NaCl) or mashed potato

base.

Result: The Control tastes like "instant potato flakes." The Test sample exhibits "earthy, peel-

like" realism, mimicking a whole baked potato.[3]

Application B: "Premium Dark Roast" Coffee
DMNP adds the "green bean" or "soil" note found in high-altitude Arabica, preventing the coffee

flavor from tasting like simple caramel.

Dosage: Add 0.05 - 0.15 ppm of DMNP (final product concentration) to the coffee

formulation.

Effect: Increases perceived "freshness" and "complexity" by contrasting the heavy roast

notes.[3]

Protocol 3: Pharmaceutical Taste Masking (The
"Herbal Mask")
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Bitter APIs (Active Pharmaceutical Ingredients) often have metallic or lingering aftertastes.[1]

Sweeteners alone cannot mask these. DMNP works via Congruence Masking—it frames the

bitterness as part of a "botanical" profile (like Ginseng or Herbal Tea), making it acceptable to

the palate.

Target API: Caffeine (Model for bitter drugs), Artemisinin, or Antibiotics.

Workflow Visualization:

Bitter API
(Metallic/Lingering)

Final Perception:
Complex Herbal/Dark Choco
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Bitterness

High Intensity Sweetener
(Sucralose) Cuts Initial Peak
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(Chocolate or Berry)

Aroma Distraction

Click to download full resolution via product page

Figure 1: Mechanism of Congruence Masking using DMNP. The earthy note bridges the gap

between the bitter drug and the flavor profile.[1]

Masking Protocol:

Base: Prepare a syrup vehicle (Sucrose 40% + Water).

API Loading: Dissolve Bitter API (e.g., Caffeine 2 mg/mL).

Masking Agent: Add DMNP (0.1% Stock) at 0.02% of total formula.

Top Note: Add Chocolate or Dark Berry flavor (0.1%).

Sensory Panel: Evaluate for "Metallic linger" vs. "Herbal finish."

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.scribd.com/document/739783904/Odour-thresholds-Compilations-of-odour-threshold-values-in-air-water-and-other-media-PDFDrive
https://www.benchchem.com/product/b13762657/docs?utm_src=pdf-body-img#developing-flavor-formulations-using-5-2-2-dimethylpropyl-2-3-dimethylpyrazine
https://www.scribd.com/document/739783904/Odour-thresholds-Compilations-of-odour-threshold-values-in-air-water-and-other-media-PDFDrive
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13762657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observation: The bitterness is not removed but is perceived as the "earthy" note of dark

chocolate or ginseng, significantly improving palatability.

Quality Control & Stability
GC-MS Validation Parameters: To verify DMNP in a blend, use the following method (adapted

from Mihara et al. [2]):

Column: DB-Wax or equivalent polar column (30m x 0.25mm).[1]

Oven: 60°C (2 min)

5°C/min

230°C.

Retention Index (RI): DMNP will elute significantly later than 2,3-dimethylpyrazine due to the

neopentyl group.[1] Expect RI ~1500-1550 on Wax.[1]

Mass Spectrum: Look for molecular ion (

) and characteristic fragment loss of the neopentyl group.

Stability Testing:

Heat: Stable at 120°C (Retort conditions).

pH: Stable in pH 3.0 - 8.0 (Acidic beverages to neutral dairy).[1]

Oxidation: Neopentyl group provides steric protection, making DMNP more resistant to

oxidation than simple alkyl pyrazines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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